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Hazards and Properties of Barium Chlorate

The table below summarizes the primary hazards and key physical properties.

Hazard/Property Description

Health Hazards Toxic if ingested, inhaled, or absorbed through skin; causes irritation, nausea,

vomiting, muscle tremors, and potential methemoglobinemia [1] [2].

Reactivity
Hazards

Strong oxidizer; forms highly flammable or explosive mixtures with combustible

materials, ammonium salts, powdered metals, sulfur, and strong acids [2].

Physical
Properties

White crystalline solid (monohydrate); density 3.18 g/cm³; melting point ~413.9°C

(anhydrous, decomposes) [1] [2].

Safe Handling and Emergency Procedures

Adhere to the following protocols to minimize risks when working with barium chlorate.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s1507264?utm_src=pdf-body
https://www.smolecule.com/products/s1507264?utm_src=pdf-interest
https://www.smolecule.com/products/s1507264?utm_src=pdf-body
https://en.wikipedia.org/wiki/Barium_chlorate
https://cameochemicals.noaa.gov/chemical/195
https://cameochemicals.noaa.gov/chemical/195
https://en.wikipedia.org/wiki/Barium_chlorate
https://cameochemicals.noaa.gov/chemical/195
https://www.smolecule.com/products/s1507264?utm_src=pdf-body
https://www.smolecule.com/products/s1507264?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Procedure Details

Personal Protective
Equipment (PPE)

Use dust respirator, goggles or face shield, rubberized gloves and shoes,
and protective outer clothing [2].

Engineering Controls Use in a well-ventilated area or fume hood to prevent inhalation of dust [2].

Spill Response For small spills, place material in a clean, dry container and cover. For large

spills, dike far ahead for later disposal. Keep combustibles away [2].

Fire Response Use water only; do not use dry chemicals or foams. Flood fire area from a

distance [2].

| First Aid | Inhalation: Move to fresh air. Skin/Eye contact: Flush with copious water. Ingestion: Induce

vomiting and call a physician immediately; victim should drink aqueous 10% magnesium or sodium sulfate

solution [2]. |

Disposal and Environmental Considerations

Dispose of barium chlorate as hazardous waste in accordance with local and federal regulations [1]. It is

very harmful to aquatic organisms, so take care to prevent leaching into bodies of water [1].

The following workflow outlines the key steps for risk management when handling barium chlorate:
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Start: Plan Experiment with Barium Chlorate
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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